Cas no 148891-53-6 (RP 48497)

RP 48497 structure
RP 48497 structure
Product Name:RP 48497
CAS No:148891-53-6
MF:C11H7ClN4O
MW:246.652480363846
CID:212411
PubChem ID:46782904
Update Time:2025-04-19

RP 48497 Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,4-b]pyrazin-5-one,6-(5-chloro-2-pyridinyl)-6,7-dihydro-
    • RP 48497 (Eszopiclone Impurity C)
    • 6-(5-chloropyridin-2-yl)-7H-pyrrolo[3,4-b]pyrazin-5-one
    • RP48497
    • UNII-5IHV56HP9P
    • Zopiclone Impurity C, RP 48497
    • Zopiclone Impurity 1
    • Eszopiclone IMpurity C
    • 6-(5-chloropyridin-2-yl)-6,7-dihydropyrrolo[3,4-b]pyrazin-5-one
    • RP 48497
    • 6-(5-Chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one; Zopiclone Imp. C (EP); Zopiclone Impurity C
    • 6-(5-chloropyridin-2-yl)-6,7-dihydro-5h-pyrrolo[3,4-b]pyrazin-5-one
    • 6-(5-Chloropyridin-2-yl)-6,7-dihydro-5H-pyrrolo(3,4-b)pyrazin-5-one
    • HY-135359
    • 148891-53-6
    • Q27262336
    • AKOS030255918
    • 5IHV56HP9P
    • CS-0111903
    • 5H-Pyrrolo(3,4-b)pyrazin-5-one, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-
    • Zopiclone specified impurity C [EP]
    • RP-48497
    • SCHEMBL4302278
    • J-008528
    • 5H-Pyrrolo[3,4-b]pyrazin-5-one, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-
    • ZOPICLONE IMPURITY C [EP IMPURITY]
    • FT-0674472
    • DTXSID70164123
    • Zopiclone Imp. C (EP): 6-(5-Chloropyridin-2-yl)-6,7- dihydro-5H-pyrrolo[3,4-b]pyrazin-5-one
    • ARD182253
    • DTXCID2086614
    • Zopiclone specified impurity C
    • G15761
    • 1ST182253
    • ZOPICLONE IMPURITY C (EP IMPURITY)
    • DA-67296
    • Inchi: 1S/C11H7ClN4O/c12-7-1-2-9(15-5-7)16-6-8-10(11(16)17)14-4-3-13-8/h1-5H,6H2
    • InChI Key: ZWMNDASTKOEZHE-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1)N1C(C2C(C1)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 246.03100
  • Monoisotopic Mass: 246.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.524
  • Melting Point: 226-228°C
  • Boiling Point: 469.435°C at 760 mmHg
  • Flash Point: 237.706°C
  • Refractive Index: 1.679
  • Solubility: DMSO (Slightly), Methanol (Very Slightly, Heated)
  • PSA: 58.98000
  • LogP: 1.75040
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

RP 48497 Security Information

RP 48497 Pricemore >>

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$85.00 2023-05-17
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SHENG KE LU SI SHENG WU JI SHU
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5H-Pyrrolo[3,4-b]pyrazin-5-one, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-
148891-53-6 95%
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$528.00 2024-06-20

RP 48497 Production Method

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